molecular formula C12H19BO4 B8356277 [4-(2-Ethoxyethoxy)-2,6-dimethylphenyl]boronic acid

[4-(2-Ethoxyethoxy)-2,6-dimethylphenyl]boronic acid

Cat. No. B8356277
M. Wt: 238.09 g/mol
InChI Key: QSYGDSFZCDGHCY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

[4-(2-Ethoxyethoxy)-2,6-dimethylphenyl]boronic acid is a useful research compound. Its molecular formula is C12H19BO4 and its molecular weight is 238.09 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C12H19BO4

Molecular Weight

238.09 g/mol

IUPAC Name

[4-(2-ethoxyethoxy)-2,6-dimethylphenyl]boronic acid

InChI

InChI=1S/C12H19BO4/c1-4-16-5-6-17-11-7-9(2)12(13(14)15)10(3)8-11/h7-8,14-15H,4-6H2,1-3H3

InChI Key

QSYGDSFZCDGHCY-UHFFFAOYSA-N

Canonical SMILES

B(C1=C(C=C(C=C1C)OCCOCC)C)(O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-bromo-5-(2-ethoxyethoxy)-1,3-dimethylbenzene (10.0 g, 36.6 mmol) in tetrahydrofuran (100 mL) was added n-butyllithium hexane solution (1.6 M, 25.1 mL, 40.2 mmol) at −78° C. with stirring. The reaction mixture was stirred at the same temperature for 30 min. and triisopropyl borate (10.5 mL, 45.5 mmol) was added. The reaction mixture was warmed to room temperature and stirred for 3 hrs. 5 N Hydrochloric acid (20 mL) was added to the reaction mixture and the mixture was partitioned between ethyl acetate and water. The organic layer was dried over magnesium sulfate and concentrated under reduced pressure. The residue was washed with hexane/diethyl ether and dried to give the title compound (5.9 g, yield 68%) as pale-yellow crystals.
Quantity
10 g
Type
reactant
Reaction Step One
Name
n-butyllithium hexane
Quantity
25.1 mL
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
10.5 mL
Type
reactant
Reaction Step Two
Quantity
20 mL
Type
reactant
Reaction Step Three
Yield
68%

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